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Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

Get Quote

Chemical Identifiers and Specifications

The table below summarizes the key information for 3-Fluoro-DL-valine from two major chemical

suppliers.

Specification Thermo Scientific Chemicals [1] Sigma-Aldrich [2]

CAS Number 43163-94-6 43163-94-6

Molecular Formula C5H10FNO2 C5H10FNO2

Molecular Weight 135.14 g/mol 135.14 g/mol

Percent Purity 94% ≥99.0%

Physical Form Information missing White powder [2]

Melting Point ~250°C (decomposition) [1] ~210°C (decomposition) [2]

SMILES CC(C)(F)C(N)C(O)=O [1] CC(C)(F)C(N)C(O)=O [2]
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Gaps in Publicly Available Data

The search results reveal a significant lack of the detailed experimental data you need:

No Direct MS Data: The search results do not contain experimental mass spectrometry data for this

compound, such as characteristic ion fragments, optimal fragmentation energies, or full-scan spectra.
No Comparative Guides: While one source mentions its use in "solution phase peptide synthesis"

[2], there is no objective, data-driven comparison of its performance against other analogs or
alternatives.

No Detailed Protocols: The available sources are product information pages, not research papers.
Therefore, they do not provide the detailed methodologies for MS confirmation or application

performance that you require.

Conceptual Workflow for MS Characterization

For context, the following diagram outlines a general experimental workflow for characterizing a compound

like 3-Fluoro-DL-valine using liquid chromatography-mass spectrometry (LC-MS), a common approach in

metabolomics and analytical chemistry [3].
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Start: Sample Preparation

Liquid Chromatography (LC)
(Reversed-Phase Column)

• Dissolve compound in solvent
• Potentially dilute sample

Mass Spectrometry (MS)
(ESI Ionization, Mass Analyzer)

• Separates compound from impurities
• Determines retention time

Data Analysis
• Confirms molecular weight (MW=135.14)

• Generates characteristic fragments
• Provides structural info

• Interpret mass spectrum
• Confirm identity via m/z and fragments

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [3-Fluoro-DL-valine mass spectrometry confirmation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b752006#3-fluoro-dl-valine-

mass-spectrometry-confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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